Cas no 114826-86-7 (Cyclopentanamine,3-(phenylmethoxy)-4-[(phenylmethoxy)methyl]-, (1R,3S,4R)-)

• Product Name: Cyclopentanamine,3-(phenylmethoxy)-4-[(phenylmethoxy)methyl]-, (1R,3S,4R)-
• CAS No: 114826-86-7
• MF: C₂₀H₂₅NO₂
• MW: 311.41800570488
• CID: 130491
• PubChem ID: 14002059
• Update Time: 2025-04-19

Cyclopentanamine,3-(phenylmethoxy)-4-[(phenylmethoxy)methyl]-, (1R,3S,4R)- Chemical and Physical Properties

Names and Identifiers

• Cyclopentanamine,3-(phenylmethoxy)-4-[(phenylmethoxy)methyl]-, (1R,3S,4R)-
• (1R, 3S, 4R)-3-Benzyloxy-4-(benzyloxymethyl)cyclopentanamine
• 3-phenylmethoxy-4-(phenylmethoxymethyl)cyclopentan-1-amine
• (1R,3S,4R)-3-benzyloxy-4-benzyloxymethylcyclopentanamine
• ACMC-20mkuf
• AGN-PC-0002U7
• 3-(Benzyloxy)-4-[(benzyloxy)methyl]cyclopentan-1-amine
• 114826-86-7
• DTXSID20554030
• SCHEMBL22756305

• Inchi： 1S/C20H25NO2/c21-19-11-18(15-22-13-16-7-3-1-4-8-16)20(12-19)23-14-17-9-5-2-6-10-17/h1-10,18-20H,11-15,21H2
• InChI Key： WAFJORBWMSLHEF-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C1CC(CC1COCC1C=CC=CC=1)N

Computed Properties

• Exact Mass: 311.18900
• Monoisotopic Mass: 311.188529040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 44.5Ų

Experimental Properties

• PSA: 44.48000
• LogP: 4.22620